Cas no 760210-64-8 (Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]-)

• Product Name: Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]-
• CAS No: 760210-64-8
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• MDL: MFCD31806873
• CID: 4460629
• PubChem ID: 20807178
• Update Time: 2025-10-28

Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]-
• 2- (2,4-bis (trifluoromethyl) phenyl) pyridine catalog
• 2-(2,4-Bis(trifluoromethyl)phenyl)pyridine
• SCHEMBL1206412
• 760210-64-8
• UCTUOFPJTWPPDY-UHFFFAOYSA-N

• MDL： MFCD31806873
• Inchi： 1S/C13H7F6N/c14-12(15,16)8-4-5-9(10(7-8)13(17,18)19)11-3-1-2-6-20-11/h1-7H
• InChI Key： UCTUOFPJTWPPDY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2C(F)(F)F)=NC=CC=C1

Computed Properties

• Exact Mass: 291.04826820Da
• Monoisotopic Mass: 291.04826820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]-

Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]-: A Comprehensive Overview

Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- (CAS No. 760210-64-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group. The presence of trifluoromethyl groups at the 2 and 4 positions of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable building block in synthetic chemistry.

The pyridine core of this compound is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom imparts strong electron-withdrawing effects, which significantly influence the reactivity and stability of the molecule. The trifluoromethyl groups attached to the phenyl ring further enhance these effects, making the compound highly electron-deficient. This property is advantageous in various chemical reactions, particularly those requiring strong electron acceptors or catalysts.

Recent studies have highlighted the potential of Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- as a versatile precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications. The electron-deficient nature of this compound facilitates strong metal-ligand interactions, which are critical for the formation of robust MOFs.

In addition to its role in materials science, Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- has shown promise in pharmaceutical research. Its unique electronic properties make it an attractive candidate for designing bioactive molecules with specific pharmacological activities. Recent findings suggest that this compound could serve as a scaffold for developing inhibitors targeting key enzymes involved in metabolic disorders and cancer progression.

The synthesis of Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives followed by subsequent functionalization steps to introduce the trifluoromethyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the fate and transport of Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, including aqueous photolysis and microbial degradation. These studies have revealed that the compound exhibits moderate persistence in certain environments due to its stable aromatic structure.

In conclusion, Pyridine, 2-[2,4-bis(trifluoromethyl)phenyl]- (CAS No. 760210-64-8) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structural features and electronic properties make it an invaluable tool for advancing research in materials science, pharmaceuticals, and environmental chemistry. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in shaping future innovations.